Cas no 955028-05-4 (cis-4-(hydroxymethyl)piperidin-3-ol hydrochloride)

• Product Name: cis-4-(hydroxymethyl)piperidin-3-ol hydrochloride
• CAS No: 955028-05-4
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD28024699
• CID: 4661787
• PubChem ID: 68441836
• Update Time: 2025-08-04

cis-4-(hydroxymethyl)piperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-(Hydroxymethyl)piperidin-3-ol hydrochloride
• cis-4-(Hydroxymethyl)piperidin-3-ol hydrochloride
• SB21751
• trans-4-(Hydroxymethyl)piperidin-3-ol HCl
• (3R,4S)-4-(hydroxymethyl)piperidin-3-ol hydrochloride
• P17708
• 955028-05-4
• (3R,4S)-4-(hydroxymethyl)piperidin-3-ol;hydrochloride
• AKOS027426983
• cis-4-(Hydroxymethyl)piperidin-3-olhydrochloride
• cis-4-(hydroxymethyl)piperidin-3-ol hcl
• SCHEMBL2922089
• CS-0049685
• AS-54280
• AT38573
• cis-4-(hydroxymethyl)piperidin-3-ol hydrochloride

• MDL： MFCD28024699
• Inchi： 1S/C6H13NO2.ClH/c8-4-5-1-2-7-3-6(5)9;/h5-9H,1-4H2;1H/t5-,6+;/m0./s1
• InChI Key： BPOSFSLEEORCKE-RIHPBJNCSA-N
• SMILES： Cl.O[C@@H]1CNCC[C@H]1CO

Computed Properties

• Exact Mass: 167.0713064 g/mol
• Monoisotopic Mass: 167.0713064 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• Molecular Weight: 167.63

Additional information on cis-4-(hydroxymethyl)piperidin-3-ol hydrochloride

Cis-4-(hydroxymethyl)piperidin-3-ol hydrochloride (CAS No. 955028-05-4): A Comprehensive Overview

Cis-4-(hydroxymethyl)piperidin-3-ol hydrochloride, identified by its CAS number 955028-05-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound, a hydrochloride salt, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The piperidine ring, a key structural motif, is well-known for its presence in numerous bioactive molecules, making this compound a promising candidate for further investigation.

The< strong> cis configuration of the piperidine ring introduces a specific spatial arrangement that can influence the compound's interactions with biological targets. This stereochemistry is particularly important in drug design, as it can affect the compound's efficacy, selectivity, and pharmacokinetic properties. The presence of both a hydroxymethyl group and a hydroxyl group on the piperidine ring adds further complexity, potentially allowing for multiple points of interaction with biological systems.

In recent years, there has been growing interest in the development of novel piperidine-based compounds for their potential therapeutic applications. Piperidine derivatives have been explored in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The< strong> hydrochloride salt form of cis-4-(hydroxymethyl)piperidin-3-ol enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

One of the most exciting aspects of< strong>Cis-4-(hydroxymethyl)piperidin-3-ol hydrochloride is its potential as a scaffold for drug discovery. The combination of the piperidine core with functional groups such as hydroxymethyl and hydroxyl provides a rich chemical space for structural modifications. These modifications can be tailored to optimize interactions with specific biological targets, leading to the development of more effective and selective drugs.

Recent studies have highlighted the importance of< strong>piperidine derivatives in the treatment of various diseases. For instance, piperidine-based compounds have shown promise in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with CNS-specific targets makes them particularly valuable in this context.

The< strong>hydroxymethyl group in cis-4-(hydroxymethyl)piperidin-3-ol hydrochloride is particularly noteworthy due to its potential for hydrogen bonding interactions. Hydrogen bonding is a critical factor in many biological processes and can significantly influence the binding affinity and selectivity of drug candidates. By incorporating this group into a drug molecule, researchers can enhance its ability to interact with biological targets in a specific and controlled manner.

In addition to its potential therapeutic applications,< strong>Cis-4-(hydroxymethyl)piperidin-3-ol hydrochloride may also find utility in other areas of research. For example, it could serve as a building block for the synthesis of more complex molecules or be used as an intermediate in organic synthesis reactions. Its unique structural features make it a versatile compound that can be adapted for various chemical transformations.

The development of< strong>piperidine-based drugs is an active area of research, with numerous academic and industrial groups exploring its potential. The use of computational methods such as molecular modeling and virtual screening has accelerated the discovery process by allowing researchers to predict the properties and interactions of these compounds before they are synthesized in the lab. This approach has led to the identification of several promising candidates that are now being investigated further.

The< strong>cis configuration of the piperidine ring is particularly interesting from a structural perspective. It introduces steric constraints that can influence how the compound interacts with biological targets. Understanding these steric effects is crucial for optimizing drug design, as they can significantly impact both efficacy and side effects. By carefully studying these interactions, researchers can develop more effective drugs with improved safety profiles.

In conclusion, Cis-4-(hydroxymethyl)piperidin-3-ol hydrochloride (CAS No. 955028-05-4) is a compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the< strong>cis configuration of the piperidine ring and the presence of functional groups such as hydroxymethyl and hydroxyl, make it a promising candidate for further investigation. With ongoing research focusing on its applications in drug discovery and development, this compound is poised to play an important role in future therapeutic strategies.